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Compound of Interest

Compound Name: 4,4'-Dinitrodiphenylmethane

Cat. No.: B168056 Get Quote

This guide provides a comprehensive overview of 4,4'-Dinitrodiphenylmethane, a chemical

compound of interest to researchers, scientists, and professionals in drug development. It

details its various synonyms, key identifiers, and physical properties.

Nomenclature and Identification
4,4'-Dinitrodiphenylmethane is known by a variety of synonyms in scientific literature and

chemical databases. Accurate identification is crucial for research and regulatory purposes.

The primary identifier for this compound is its CAS Registry Number, which is 1817-74-9.[1][2]

A comprehensive list of its synonyms and identifiers is provided in the table below.
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Synonym Identifier Type Identifier

4,4'-Dinitrodiphenylmethane IUPAC Name
1-Nitro-4-(4-

nitrobenzyl)benzene[1]

Bis(4-nitrophenyl)methane Common Synonym -

Methane, bis(p-nitrophenyl)- Common Synonym -

1,1'-methylenebis[4-nitro-

benzene]
Systematic Name -

4,4'-Methylenebis(1-

nitrobenzene)
Systematic Name -

Benzene, 1,1'-methylenebis[4-

nitro-
CAS Index Name -

- CAS Registry Number 1817-74-9[1][2]

- Molecular Formula C13H10N2O4[1][2]

- Molecular Weight 258.23 g/mol

- MDL Number MFCD00059184[2]

- PubChem Substance ID 87567450

- Reaxys Registry Number 1887078

- InChIKey
GLBZQZXDUTUCGK-

UHFFFAOYSA-N[3]

Physicochemical Properties
Understanding the physicochemical properties of 4,4'-Dinitrodiphenylmethane is essential for

its handling, application, and analysis.
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Property Value Source

Physical State Solid, powder to crystal[3]
Tokyo Chemical Industry,

ChemicalBook

Color
White to Light yellow, White to

Orange to Green[3]

Tokyo Chemical Industry,

ChemicalBook

Melting Point 187.0 to 191.0 °C Tokyo Chemical Industry

185 °C[3][4] ChemicalBook

Boiling Point (Predicted) 445.1 ± 25.0 °C ChemicalBook

Density (Predicted) 1.341 ± 0.06 g/cm3 ChemicalBook

Purity >99.0% (GC) Tokyo Chemical Industry

Experimental Protocols
While specific, detailed experimental protocols for the synthesis or analysis of 4,4'-
Dinitrodiphenylmethane are not readily available in the public domain, a general purification

method can be described.

Purification Method:

Crystallization is a common technique for purifying solid organic compounds. For 4,4'-
Dinitrodiphenylmethane, the following procedure has been reported:

Solvents: The compound can be crystallized from benzene (C6H6), petroleum ether, or

acetic acid (AcOH).[3][4]

Procedure: The crude 4,4'-Dinitrodiphenylmethane is dissolved in a minimal amount of the

chosen hot solvent. The solution is then allowed to cool slowly, promoting the formation of

crystals. For higher purity, this process can be repeated (recrystallized).[3][4]

Drying: After crystallization, the purified product should be dried in a vacuum to remove any

residual solvent.[3][4]

This process is visualized in the experimental workflow diagram below.
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Purification Workflow for 4,4'-Dinitrodiphenylmethane

Crude 4,4'-Dinitrodiphenylmethane

Dissolve in hot solvent
(Benzene, Pet. Ether, or Acetic Acid)

Slow Cooling
(Crystal Formation)

Filter Crystals

Dry in vacuo

Pure 4,4'-Dinitrodiphenylmethane

Click to download full resolution via product page

Purification Workflow

Signaling Pathways and Biological Activity
Currently, there is no widely available information in the searched resources detailing the

specific involvement of 4,4'-Dinitrodiphenylmethane in biological signaling pathways or its

applications in drug development. Further research is required to elucidate its pharmacological

and toxicological profiles. The absence of this data precludes the creation of a signaling
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pathway diagram. Researchers interested in this compound are encouraged to conduct

exploratory studies to determine its biological effects. interested in this compound are

encouraged to conduct exploratory studies to determine its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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